Cas no 284474-52-8 (4-Hydroxybenzaldehyde-d4)

4-Hydroxybenzaldehyde-d4 Properties

Names and Identifiers

• Benzaldehyde-2,3,5,6-d4,4-hydroxy-
• 4-HYDROXYBENZALDEHYDE-2,3,5,6-D4
• 4-Hydroxybenzaldehyde-d4
• 4-hydroxy-2,2,6,6-tetramethyl piperidinyloxy, free radical
• 4-hydroxy-2,2,6,6-tetramethylpiperidine-1-oxy
• 4-hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl
• 4-hydroxy-2,2,6,6-tetramethylpiperidine-N-oxyl
• 4-hydroxy-2,2,6,6-tetramethylpiperidinoxy radical
• 4-hydroxy-2,2,6,6-tetramethyl-piperidinyloxy
• 4-hydroxy-2,3,5,6-d4-benzaldehyde
• AC1O4X99
• CTK1D2057
• Piperidinium, 4-hydroxy-2,2,6,6-tetramethyl-1-oxo-
• SureCN5590877
• 4-hydroxy(2,3,5,6-H)benzaldehyde
• DTXSID401301754
• CS-0203025
• SCHEMBL10051935
• p-Hydroxybenzaldehyde-d4
• 2, 3, 5, 6-tetradeuterio-4-hydroxybenzaldehyde
• D99121
• 2,3,5,6-Tetradeuterio-4-hydroxybenzaldehyde
• HY-Y0313S
• 284474-52-8
• 4-Hydroxybenzaldehyde-2,3,5,6-d4, 98 atom % D
• +Expand

• InChIKey： RGHHSNMVTDWUBI-RHQRLBAQSA-N
• Inchi： InChI=1S/C7H6O2/c8-5-6-1-3-7(9)4-2-6/h1-5,9H/i1D,2D,3D,4D
• SMILES： O=CC1C([2H])=C([2H])C(O)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 126.062
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.062
• Heavy Atom Count: 9
• Complexity: 93.1
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 1.20470
• PSA: 37.30000
• Melting Point: 117-119 °C(lit.)